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Compound of Interest

Compound Name: Prallethrin

Cat. No.: B1678036 Get Quote

Essential Safety and Handling Guide for
Prallethrin
This document provides crucial safety protocols and logistical information for the handling and

disposal of Prallethrin in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations and minimize exposure risks.

Hazard Identification and Classification
Prallethrin is a synthetic pyrethroid insecticide.[1] It is classified as a hazardous substance

requiring careful handling.[2] The primary hazards include toxicity upon inhalation and

ingestion, and significant environmental toxicity, particularly to aquatic life.[3][4][5]
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Hazard Classification Data

Signal Word DANGER

CAS Number 23031-36-9

GHS Hazard Statements

H302: Harmful if swallowed H331: Toxic if

inhaled H410: Very toxic to aquatic life with long

lasting effects

Precautionary Statements

P261: Avoid breathing vapor/spray P270: Do not

eat, drink or smoke when using this product

P273: Avoid release to the environment P405:

Store locked up P501: Dispose of

contents/container in accordance with national

regulations

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and critical line of defense against pesticide exposure.

The selection of PPE must be based on the potential for exposure during specific handling

procedures.
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Protection Type Required PPE
Specifications and

Guidelines

Respiratory Protection NIOSH-approved respirator

A respirator is required if

ventilation is inadequate or

during lengthy exposures.

Always use a respirator when

handling highly toxic

pesticides. For Prallethrin, a

Type A-P filter of sufficient

capacity is recommended.

Eye and Face Protection
Tight-fitting safety goggles or a

face shield

Wear safety glasses with brow

and side shields for low-

exposure situations. Use

goggles or a full-face shield

when pouring, mixing, or if

there is a risk of splashing.

Hand Protection Chemical-resistant gloves

Unlined, elbow-length gloves

made of nitrile, butyl, or

neoprene offer good

protection. Do not use leather

or cotton gloves as they

absorb chemicals.

Body Protection
Chemical-resistant coveralls or

protective suit

Wear a clean, dry protective

suit over regular work clothes,

covering the entire body from

wrists to ankles. If there is a

risk of spray or liquid wetting

through, waterproof coveralls

or an apron should be used.

Footwear Chemical-resistant boots

Pant legs should be worn

outside of boots to prevent

pesticides from entering. Never

wear leather or canvas shoes.
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Operational Plan: Step-by-Step Handling
Procedures
3.1 Pre-Handling and Preparation

Engineering Controls: Work in a well-ventilated area. Use process enclosures or local

exhaust ventilation to control airborne levels below exposure limits.

PPE Check: Before handling, inspect all PPE for damage. Ensure respirators have a proper

seal.

Review Safety Data Sheet (SDS): Always review the most current SDS for Prallethrin
before use.

3.2 Safe Handling

Avoid Contact: Avoid all personal contact, including inhalation of vapors or spray.

General Hygiene: Do not eat, drink, or smoke in handling areas. Wash hands and exposed

skin thoroughly with soap and water after handling and before breaks.

Clothing: Do not allow clothing wet with the material to remain in contact with skin. Remove

any contaminated clothing immediately and launder it separately before reuse.

3.3 Storage

Container: Store Prallethrin in its original, tightly sealed container in a cool, dry, and well-

ventilated place.

Security: The storage area must be locked and secured.

Incompatibilities: Store away from foodstuffs, oxidizing agents, alkalis, and strong acids.

Prallethrin is sensitive to light, heat, moisture, and air.

Emergency Procedures
4.1 First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air and keep

them at rest. If breathing is difficult or stops,

provide artificial respiration or oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin and hair with running

water and soap for at least 15 minutes. Seek

medical attention if irritation occurs.

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes. Seek medical attention.

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Call a Poison Center or doctor

immediately. Never give anything by mouth to

an unconscious person.

4.2 Spill Response In the event of a spill, follow a structured response plan to ensure safety

and minimize environmental contamination.
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Initial Response

Containment

Cleanup & Decontamination

Final Steps

Spill Detected

Evacuate Immediate Area

Alert Personnel &
Emergency Responders

Don Appropriate PPE

Stop Source of Spill
(if safe to do so)

Contain Spill with
Inert Absorbent Material

Prevent Entry into
Drains & Waterways

Collect Contaminated Material
into Sealed, Labeled Containers

Wash Spill Area with
Detergent and Water

Collect Wash Water
for Proper Disposal

Dispose of Waste According
to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Prallethrin spill.
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For large spills, absorb the material with non-combustible material like sand or vermiculite.

Collect the spillage and place it in suitable, sealed, and labeled waste disposal containers. It is

crucial to prevent the material from entering drains or watercourses.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

5.1 Waste Material

Waste Prallethrin and contaminated absorbent materials are considered hazardous waste

and must be disposed of accordingly.

Disposal must be handled in accordance with all local, state, and federal regulations. Do not

dispose of undiluted chemicals on site.

5.2 Container Disposal

Never reuse empty insecticide containers.

Containers should be triple or pressure rinsed before disposal. The rinsing water should be

collected and used to dilute the next application or disposed of as hazardous waste.

Puncture or break the containers to prevent reuse and dispose of them at an authorized

landfill or through a designated recycler.

Toxicological and Physical Data
This data is provided for reference to underscore the material's hazards.
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Parameter Value Species

Acute Oral LD50 460 - 640 mg/kg Rat

Acute Dermal LD50 >2000 mg/kg Rat

Acute Inhalation LC50 0.288 - 0.47 mg/L (4h) Rat

Physical Properties Value

Flash Point 139 °C

Autoignition Temperature 354 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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